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Compound of Interest

Compound Name:
1,1,1-Trichloro-2,2,2-

trifluoroethane

Cat. No.: B196229 Get Quote

Chemical Identifiers and Nomenclature
CFC-113a is a specific isomer of trichlorotrifluoroethane. Accurate identification is crucial,

particularly to distinguish it from its more common isomer, CFC-113 (1,1,2-Trichloro-1,2,2-

trifluoroethane). The following table summarizes the key identifiers for CFC-113a.

Identifier Type Value

CAS Number 354-58-5[1]

IUPAC Name 1,1,1-Trichloro-2,2,2-trifluoroethane[1]

Synonyms CFC-113a, Freon 113a, R-113a, FC-113a[1]

Molecular Formula C2Cl3F3[1]

SMILES C(C(Cl)(Cl)Cl)(F)(F)F[1]

InChI InChI=1S/C2Cl3F3/c3-1(4,5)2(6,7)8[1]

InChIKey BOSAWIQFTJIYIS-UHFFFAOYSA-N[1]

EC Number 206-564-6[1]

UNII 07H0R79HO0[1]

Physicochemical and Environmental Data
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The quantitative properties of CFC-113a are essential for understanding its behavior in

chemical processes and its environmental fate. Although historically not a major commercial

product, its presence in the atmosphere is of growing concern.[2] The following table presents

key quantitative data for CFC-113a.

Property Value

Molar Mass 187.376 g/mol [3]

Boiling Point Not specified in search results

Melting Point Not specified in search results

Atmospheric Lifetime 55.4 years (range: 54.3–56.3 years)[4]

Ozone Depletion Potential (ODP) 0.73[4]

Global Warming Potential (GWP, 100-year) 3650[4]

Toxicity (LD50/LC50)

Specific data for CFC-113a not found. For the

isomer CFC-113, an oral LD50 in rats is

reported as 43 g/kg.[5][6]

Experimental Protocols
Detailed experimental procedures for the synthesis and analysis of CFC-113a are critical for

research and monitoring. The following sections outline methodologies derived from available

literature.

Synthesis of 1,1,1-Trichloro-2,2,2-trifluoroethane
A patented method for the preparation of CFC-113a involves the liquid-phase chlorination of 1-

chloro-2,2,2-trifluoroethane.[7]

Methodology:

Reaction Setup: The reaction is conducted in a suitable pressure-resistant vessel.

Reactants: 1-chloro-2,2,2-trifluoroethane is brought into contact with chlorine gas in the liquid

phase.
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Initiator: A chemical free-radical initiator, such as azobisisobutyronitrile, is used to facilitate

the reaction.[7]

Reaction Conditions: The process is carried out under a pressure of 1 to 20 bar and at a

temperature between 50°C and 120°C.[7]

Product Separation: The resulting 1,1,1-trichloro-2,2,2-trifluoroethane is separated from

the reaction mixture by fractional distillation.[7]

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
The analysis of CFC-113a in environmental samples, such as atmospheric air, is typically

performed using gas chromatography-mass spectrometry (GC-MS). A significant challenge in

the analysis of ethane-based chlorofluorocarbons is the separation of isomers, such as CFC-

113 and CFC-113a, which can co-elute.[8]

Methodology:

Sample Preparation: For atmospheric samples, a pre-concentration step is typically

employed. This involves cryogenically trapping a known volume of air to concentrate the

trace gases.[9]

Instrumentation: A gas chromatograph coupled to a mass spectrometer is used. Specific

columns, such as a KCl-passivated PLOT Al2O3 column, have been utilized for the

separation of these compounds.[9]

Chromatographic Conditions:

Injector: A splitless injection is often used to introduce the sample onto the column,

maximizing the transfer of analytes.

Carrier Gas: An inert gas like helium or nitrogen is used as the mobile phase.

Temperature Program: A carefully controlled temperature ramp for the GC oven is

essential to separate the components of the sample. The specific program would need to

be optimized for the instrument and column in use.
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Mass Spectrometry:

Ionization: Electron ionization (EI) is a common method for generating ions from the eluted

compounds.

Detection: The mass spectrometer is set to scan a specific mass-to-charge (m/z) ratio

range to detect the fragments of CFC-113a. For quantification of co-eluting isomers,

specific techniques that analyze the mass spectra, even without unique ions for each

isomer, may be necessary.[8]

Calibration: The instrument is calibrated using a certified reference standard of CFC-113a at

a known concentration.[9]

Visualized Workflow
The following diagram illustrates a typical workflow for the analysis of CFC-113a in an

atmospheric sample using GC-MS.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://meetingorganizer.copernicus.org/EGU24/EGU24-19613.html
https://acp.copernicus.org/articles/18/4737/2018/acp-18-4737-2018.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

GC-MS Analysis

Data Analysis

Atmospheric Sample Collection

Cryogenic Pre-concentration

Trap Volatile Compounds

Sample Injection

Introduce Sample

Gas Chromatographic Separation
(Isomer Resolution)

Mass Spectrometric Detection
(Ionization and Fragmentation)

Data Acquisition

Peak Integration & Identification

Quantification using Calibration Curve

FinalResult

Final Concentration of CFC-113a

Click to download full resolution via product page

Caption: Workflow for the analysis of CFC-113a in atmospheric samples via GC-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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